Cas no 16313-37-4 (3-Pentenoic acid, 3-methyl-)

• Product Name: 3-Pentenoic acid, 3-methyl-
• CAS No: 16313-37-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1344256
• Update Time: 2024-08-17

3-Pentenoic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 3-methyl-
• 3-Methyl-pent-3-en-carbonsaeure

• Inchi： 1S/C6H10O2/c1-3-5(2)4-6(7)8/h3H,4H2,1-2H3,(H,7,8)/b5-3-
• InChI Key： OGVROELYPSGUQB-HYXAFXHYSA-N
• SMILES： C/C=C(\CC(=O)O)/C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 0.97845 g/cm3(Temp: 23.2 °C)
• Melting Point: 35 °C
• Boiling Point: 199 °C
• pka: 4.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids